Cas no 1363381-00-3 (trans-3-methoxycyclobutanamine)

• Product Name: trans-3-methoxycyclobutanamine
• CAS No: 1363381-00-3
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD18425631
• CID: 2193680
• PubChem ID: 53302285
• Update Time: 2025-07-02

trans-3-methoxycyclobutanamine Chemical and Physical Properties

Names and Identifiers

• Trans-3-methoxycyclobutanamine hydrochloride
• 3-methoxycyclobutan-1-amine,hydrochloride
• trans-3-Methoxycyclobutanamine
• CIS-3-METHOXYCYCLOBUTANAMINE
• 3-METHOXYCYCLOBUTANAMINE
• 3-methoxycyclobutan-1-amine
• (1S,3S)-3-METHOXYCYCLOBUTAN-1-AMINE
• trans-3-Methoxycyclobutan-1-amine
• cis-3-Methoxycyclobutan-1-amine
• 3-Methoxycyclobutan-1-amine HCl
• cis-3-Methoxycyclobutan-1-amine HCl
• cis-3-methoxycyclobutylamine
• trans-3-methoxycyclobutylamine
• (cis-3-Methoxycyclobutyl)amine
• trans-3-Methoxycyclobutanami ne
• trans-3-Methoxy-cyclobutylamine
• trans-3-methoxycyclobutanamine

• MDL： MFCD18425631
• Inchi： 1S/C5H11NO/c1-7-5-2-4(6)3-5/h4-5H,2-3,6H2,1H3
• InChI Key： CTZHBPUHGUPFSN-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C1)N

Computed Properties

• Exact Mass: 101.084
• Monoisotopic Mass: 101.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on trans-3-methoxycyclobutanamine

Introduction to trans-3-Methoxycyclobutanamine (CAS No. 1363381-00-3)

trans-3-Methoxycyclobutanamine, with the chemical identifier CAS No. 1363381-00-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a cyclobutane ring substituted with a methoxy group and an amine functional group, which contributes to its distinct chemical behavior and reactivity.

The synthesis of trans-3-methoxycyclobutanamine involves meticulous chemical processes that ensure high purity and yield. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the cyclobutane core while introducing the methoxy and amine groups in the desired positions. These synthetic routes are optimized to minimize side reactions and maximize the formation of the desired isomer, ensuring that the final product meets stringent quality standards.

In recent years, trans-3-methoxycyclobutanamine has been explored for its pharmacological potential. Its structural motif is reminiscent of several bioactive molecules, suggesting that it may exhibit properties such as receptor binding affinity or enzyme inhibition. Preliminary studies have indicated that this compound could serve as a valuable scaffold for designing novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse modifications, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most promising areas of research involving trans-3-methoxycyclobutanamine is its application in central nervous system (CNS) drug discovery. The cyclobutane ring can enhance blood-brain barrier penetration, making it an attractive structural feature for CNS-targeted therapies. Additionally, the amine group provides a site for further functionalization, allowing for the attachment of pharmacophores that interact with specific neural receptors. Recent studies have shown that derivatives of this compound exhibit potential in modulating neurotransmitter activity, which could lead to new treatments for neurological disorders.

The role of CAS No. 1363381-00-3 in medicinal chemistry extends beyond CNS applications. Its unique framework has also been investigated for its potential in oncology research. The compound’s ability to interfere with key metabolic pathways in cancer cells has been a focus of several experimental studies. Researchers have hypothesized that modifications to the methoxy and amine groups could enhance its cytotoxicity against tumor cells while minimizing toxicity to healthy tissues. This line of inquiry holds promise for developing more effective anticancer agents.

In addition to its therapeutic potential, trans-3-methoxycyclobutanamine has been studied for its role in material science and industrial applications. Its rigid bicyclic structure makes it a candidate for use in polymer chemistry, where it can contribute to the development of novel materials with enhanced mechanical properties. Furthermore, its reactivity allows for the creation of complex derivatives that could find use in agrochemicals or specialty chemicals.

The latest advancements in computational chemistry have also shed new light on the properties of trans-3-methoxycyclobutanamine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These simulations have helped researchers identify key binding sites and optimize drug-like properties such as solubility and metabolic stability. Such insights are crucial for accelerating the drug discovery process and reducing the time required to bring new therapies to market.

The future directions of research on CAS No. 1363381-00-3 are multifaceted. Ongoing studies aim to explore its potential in treating inflammatory diseases by modulating immune responses. The compound’s ability to interact with various biological pathways makes it a versatile tool for investigating novel therapeutic strategies. Moreover, efforts are underway to develop more efficient synthetic routes that will lower production costs and improve scalability, making this compound more accessible for industrial applications.

In conclusion, trans-3-methoxycyclobutanamine represents a fascinating subject of study with significant implications across multiple scientific disciplines. Its unique structural features and diverse potential applications make it a valuable compound for both academic research and industrial development. As our understanding of its properties continues to grow, so too will its role in advancing pharmaceuticals, materials science, and beyond.